Cas no 2034403-63-7 (N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-methylthiophene-2-carboxamide)

• Product Name: N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-methylthiophene-2-carboxamide
• CAS No: 2034403-63-7
• MF: C₁₇H₁₆N₂O₄S
• MW: 344.3849
• CID: 5349469
• Update Time: 2025-07-22

N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-methylthiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-methylthiophene-2-carboxamide
• N-(2-(2,4-dioxooxazolidin-3-yl)-1-phenylethyl)-4-methylthiophene-2-carboxamide

• Inchi： 1S/C17H16N2O4S/c1-11-7-14(24-10-11)16(21)18-13(12-5-3-2-4-6-12)8-19-15(20)9-23-17(19)22/h2-7,10,13H,8-9H2,1H3,(H,18,21)
• InChI Key： QBLXEVYKRHVLLX-UHFFFAOYSA-N
• SMILES： S1C([H])=C(C([H])([H])[H])C([H])=C1C(N([H])C([H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])N1C(=O)OC([H])([H])C1=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 507
• XLogP3: 2.6
• Topological Polar Surface Area: 104

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-methylthiophene-2-carboxamide

Comprehensive Analysis of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-methylthiophene-2-carboxamide (CAS No. 2034403-63-7)

The compound N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-methylthiophene-2-carboxamide (CAS No. 2034403-63-7) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This molecule combines a 1,3-oxazolidine-2,4-dione core with a phenylethyl moiety and a 4-methylthiophene-2-carboxamide group, making it a versatile candidate for drug discovery and material science. Researchers are particularly interested in its role as a scaffold for designing enzyme inhibitors or modulators of biological pathways.

In recent years, the demand for novel heterocyclic compounds like N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-methylthiophene-2-carboxamide has surged, driven by advancements in targeted therapy and precision medicine. The oxazolidinone derivatives, in particular, are known for their bioactivity, including antimicrobial and anti-inflammatory properties. This compound’s thiophene-carboxamide segment further enhances its potential interactions with biological targets, aligning with current trends in structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the preparation of CAS No. 2034403-63-7 involves multi-step organic reactions, often leveraging amide coupling and cyclization techniques. Its purity and stability are critical for reproducibility in research, prompting discussions about optimal analytical methods such as HPLC and NMR for characterization. These aspects are frequently searched by chemists exploring high-yield synthesis protocols or green chemistry alternatives to reduce environmental impact.

The pharmacological potential of N-[2-(2,4-dioxo-1,3-oxazolidin-3-yl)-1-phenylethyl]-4-methylthiophene-2-carboxamide is also a hot topic in computational drug design. Molecular docking studies suggest affinity for proteins involved in metabolic disorders, resonating with the growing focus on diabetes and obesity therapeutics. Such insights are often queried in academic databases, reflecting the compound’s relevance to biomolecular simulations and virtual screening workflows.

Beyond biomedical applications, this compound’s aromatic and heterocyclic architecture makes it a candidate for organic electronics. Researchers investigating conductive polymers or photovoltaic materials may explore its electron-donating properties, tying into broader interests in renewable energy solutions. This interdisciplinary appeal underscores its value across life sciences and material engineering.

In summary, CAS No. 2034403-63-7 represents a compelling case study in modern chemistry, bridging drug development, sustainable synthesis, and advanced materials. Its nomenclature—highlighting the oxazolidinone, phenylethyl, and thiophene-carboxamide motifs—serves as a roadmap for understanding its functional diversity. As scientific inquiries evolve, this compound will likely remain a focal point for innovation in biotechnology and beyond.